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This technical guide provides an in-depth analysis of the rheological behavior of the Healon®
family of ophthalmic viscosurgical devices (OVDs), including Healon®, Healon® GV, and
Healon®5. A thorough understanding of their viscosity, elasticity, and shear-thinning properties
is critical for optimizing their performance in ophthalmic surgery and for the development of
new and improved formulations. This document summarizes key quantitative data, details
experimental protocols for rheological characterization, and provides visual representations of
experimental workflows.

Core Rheological Properties of Healon®
Formulations

Healon® OVDs are primarily composed of sodium hyaluronate, a naturally occurring
polysaccharide. Their rheological behavior is principally determined by the molecular weight
and concentration of the sodium hyaluronate, which dictates their performance during different
stages of ophthalmic surgery.[1] These formulations are non-Newtonian fluids, exhibiting shear-
thinning behavior where viscosity decreases with increasing shear rate.[2] This property is
crucial for ease of injection through a narrow cannula (high shear rate) while maintaining space
in the anterior chamber at rest (low to zero shear rate).[3]

The Healon® family offers a range of viscosities to suit different surgical needs. Healon® is a
cohesive OVD, while Healon® GV (Greater Viscosity) provides a higher viscosity for enhanced
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space maintenance.[4] Healon®5 is classified as a viscoadaptive OVD, exhibiting both
cohesive and dispersive properties depending on the shear rate, which allows it to be retentive
at low shear rates and more fluid at higher shear rates.[5][6][7]

Quantitative Rheological Data

The following tables summarize the key rheological parameters for Healon®, Healon® GV,
and Healon®5, providing a clear comparison of their properties at rest (zero shear rate).

Table 1: Rheological Properties of Healon®, Healon® GV, and Healon®5 at Zero Shear
Rate[5][6]

Parameter Healon® Healon® GV Healon®5

Mean Viscosity at

Zero Shear Rate (Pa:s 2435 2451 + 12 5525+ 14
+ SD)
Mean Pseudoplasticity 173 +7 754 £ 10 501+6

Mean Relaxation Time
(sec = SD)

21+3 83+4 88+ 6

Table 2: Composition and Molecular Weight of Healon® Formulations[1][6]

. Sodium Hyaluronate .
Formulation . Molecular Weight (Daltons)
Concentration (%)

Healon® 1.0 4.0 x 10°
Healon® GV 1.4 5.0 x 106
Healon®5 2.3 4.0 x 10°

Behavior Under Varying Shear Rates

All Healon® formulations exhibit pronounced shear-thinning behavior. While a comprehensive
comparative dataset of viscosity across a continuous range of shear rates is not available in a
single source, the general trend is a significant decrease in viscosity as shear rate increases.
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For instance, at low shear rates, the viscosity and elasticity increase from Healon® through
Healon®5.[5][6] However, at higher shear rates, Healon®5 demonstrates a lower viscosity that
can further decrease with constant exposure to that shear rate.[5]

Experimental Protocols for Rheological
Characterization

The characterization of the rheological properties of OVDs like Healon® is crucial for ensuring
their quality and performance. Standardized methods, often guided by ISO 15798, are
employed to measure their viscosity and viscoelasticity.[3]

Steady-State Shear Viscosity Measurement

This protocol determines the viscosity of the OVD as a function of shear rate.

Objective: To measure the apparent viscosity of the Healon® formulation across a range of
shear rates relevant to its clinical application, from at-rest conditions in the anterior chamber to
injection through a cannula.

Instrumentation:

» Arotational rheometer (e.g., Advanced Rheometric Expansion System) equipped with a
cone-plate or parallel-plate geometry. A cone-plate geometry is often preferred for its uniform
shear rate distribution.

Methodology:

o Sample Loading: A small, precise volume of the Healon® sample is carefully loaded onto the
lower plate of the rheometer. The upper geometry (cone or plate) is then lowered to a
predefined gap setting to ensure complete and uniform sample filling.

o Temperature Control: The temperature is maintained at a physiologically relevant
temperature, typically 25°C, using a Peltier or circulating fluid system.

o Shear Rate Sweep: The sample is subjected to a controlled sweep of shear rates, typically
ranging from a low shear rate (e.g., 0.001 s—1) to a high shear rate (e.g., 100 s~ or higher).
[3] The shear rates are often increased in logarithmic increments.
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o Data Acquisition: The rheometer measures the torque required to rotate the upper geometry
at each shear rate, from which the shear stress and, subsequently, the apparent viscosity are
calculated.

o Data Analysis: The apparent viscosity is plotted against the shear rate, typically on a log-log
scale, to generate a flow curve that illustrates the shear-thinning behavior of the material.

Oscillatory Rheology (Dynamic Mechanical Analysis)

This protocol probes the viscoelastic properties of the OVD, separating its solid-like (elastic)
and liquid-like (viscous) characteristics.

Objective: To determine the storage modulus (G"), loss modulus (G"), and complex viscosity
(n*) of the Healon® formulation as a function of frequency.

Instrumentation:

o Arotational rheometer capable of performing oscillatory measurements, with a cone-plate or
parallel-plate geometry.

Methodology:

Sample Loading and Temperature Control: The sample is loaded and brought to the desired
temperature as described in the steady-state viscosity measurement protocol.

» Linear Viscoelastic Region (LVER) Determination: A strain sweep is performed at a constant
frequency to identify the range of strain within which the material's response is linear (i.e., G’
and G" are independent of the applied strain). Subsequent frequency sweeps are conducted
within this LVER.

e Frequency Sweep: The sample is subjected to a sinusoidal oscillation at a constant, small-
amplitude strain while the frequency is varied, typically from a low frequency (e.g., 0.01 Hz)
to a high frequency (e.g., 100 Hz).[3]

o Data Acquisition: The rheometer measures the resulting stress and the phase shift between
the stress and strain signals.
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o Data Analysis: The storage modulus (G'), representing the elastic component (energy
stored), and the loss modulus (G"), representing the viscous component (energy dissipated),
are calculated as a function of frequency. The complex viscosity (n*), a measure of the total
resistance to flow under oscillatory shear, is also determined.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Steady-State Shear Viscosity Measurement.
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Caption: Workflow for Oscillatory Rheology Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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